The n6/n3 ratios improved meat quality of terrestrial animals, but alpha-linolenic acid/linoleic acid (ALA/LNA) ratios were rarely studied in aquatic animals. In this study, sub-adult grass carp (Ctenopharyngodon idella) were fed diets fed diets containing six varying ALA/LNA ratios (0.03, 0.47, 0.92, 1.33, 1.69, and 2.15) for 9 weeks and the total value of n3 + n6 (1.98) was kept constant for all six treatments. The results indicated optimal ALA/LNA ratio improved growth performance, changed fatty acid composition in grass carp muscle, and promoted glucose metabolism. Additionally, optimal ALA/LNA ratio improved chemical attributes by increasing crude protein and lipid contents, and technological attributes by increasing pH24h value and shear force in grass carp muscle. The signaling pathways related to fatty acid metabolism and glucose metabolism (LXRα/SREBP-1, PPARα, PPARγ, AMPK) might be responsible for these changes. Dietary optimal ALA/LNA ratio based on PWG, UFA and glucose contents was 1.03, 0.88 and 0.92, respectively.

The purpose of this study is to provide a reference for avoiding the quality loss of large yellow croaker in cold chain transportation. The effects of retention time before freezing and temperature fluctuation caused by transshipment in logistics were evaluated by TVB-N, K value, TMA value, BAs, FAAs content and protein-related characteristics. The results showed that the retention would lead to the rapid increase of TVB-N, K value, and TMA value. And the temperature fluctuation would further lead to deterioration of these indicators. We concluded that the influence of retention time was far greater than that of temperature fluctuation. In addition, the bitter free amino acids (FAAs) were highly correlated with the freshness-related indicators, which could reflect the freshness changes of samples, especially the quantity of histidine. Therefore, it is suggested to freeze samples immediately after catching and try to avoid temperature fluctuations during cold chain to maintain the quality.

4-methylimidazole (4-MEI) is widely used industrially. This carcinogenic component has been reported in some types of food. It is usually produced by the caramelization process in food, drinks and caramel coloring. The possible mechanism for the formation of this compound in food is the Maillard reaction. In order to estimate the amount of substance 4-MEI in food, a systematic study was conducted. The selected keywords were 4-methylimidazole, 4-MEI, beverage, drink, meat, milk, and coffee. 144 articles were obtained from the initial search. The articles were evaluated and finally, the data of 15 manuscripts were extracted. Based on the data extracted from selected articles, the highest amount is reported in caramel color, coffee, and cola drinks. In 70% of the selected studies, the analytical method was based on liquid chromatography. In this method, there is no need for derivatization. SPE columns were used to extract samples in most manuscripts. According to per capita consumption, the most exposure to 4-MEI is through coffee. In high risk food products, regular monitoring with analytical methods with high sensitivity is recommended. Furthermore, most of the selected studies were about the validation method, so few samples were selected. It is recommended to design more studies with a high sample size to accurately evaluate this carcinogenic compound in food.

Tropomyosin (TM) is the major allergen in clams. This study aimed to evaluate the effects of ultrasound-assisted high temperature-pressure treatment on the structure and allergenicity of TM from clams. The results showed that the combined treatment significantly affected the structure of TM—converting the α-helix to β-sheet and random coil, and decreasing the sulfhydryl group content, surface hydrophobicity, and particle size. These structural changes caused the unfolding of the protein, disrupting and modifying the allergenic epitopes. The significant reduction in the allergenicity of TM was approximately 68.1% when treated with combined processing (P < 0.05). Notably, an increase in the content of the relevant amino acids and a smaller particle size accelerated the penetration of the enzyme into the protein matrix, resulting in strengthening the gastrointestinal digestibility of TM. These results prove that ultrasound-assisted high temperature-pressure treatment has great potential in reducing allergenicity, benefiting the development of hypoallergenic clam products.

Two drying methods (convective (CD) and infrared (IR)) on grape pomace with probiotics were analysed, based on kinetic models and survival rate. The moisture ratio decreases linearly with drying time. The IR drying time reduced up to 14.3% at 50 °C. The Page model allowed to calculate the drying constant (0.188–0.404 s−1), whereas the effective moisture diffusivity ranged from 6.64 × 10−9 to 9.38 × 10−9 m2/s for CD and from 8.83 × 10−9 to 11.16 × 10−9 m2/s for IR, respectively. Chromatographic analysis highlighted the presence of 28 anthocyanins, with cyanidin-3-O-monoglucoside as a main bioactive in both powder. The probiotic survivale rate reached 7.0 log CFU/g dry weight after 14 days of storage at 4 °C. The extracts affected conformation of α-amylase, with binding constants lower for IR extract (15.94 ± 1.61 × 10-2 Mol/L) when compared with CD (25.09 ± 2.14 × 10-2 Mol/L). The IC50 values were significant higher for the IR (6.92 ± 0.09 μMol C3G/mL) when compared with CD extract (10.70 ± 0.12 μMol C3G/mL).

Volatilization of flavor substances may reduce consumers' perception of flavor, and the research on preservation of flavor substances by high internal phase emulsions (HIPEs) under freeze-thaw conditions is still blank. Herein, flavor HIPEs prepared by adding more than 15% litsea cubeba oil in the oil phase could be used as food-grade 3D printing inks, and showed better stability after 5 freeze-thaw cycles, which could be interpreted as the reduced ice crystal formation, more stable interface layer, and more flexible gel-like network structure resulting from the protein binding to flavor substances. The constructed HIPEs system in this study could preserve the encapsulated flavor substances perfectly after 5 freeze-thaw cycles. Overall, this study contributes a food-grade 3D printing ink, and provides a new method for the preservation of flavor substances under freezing conditions and expands the application range of flavor HIPEs in food industry.

In this study, a rowanberry pomace defatted with supercritical CO2 (2%-AC), its ethanolic extract (1%-E) and extraction residue (2%-R), were tested in meatball preparation. The meatballs with 1%-E demonstrated the highest in vitro radical scavenging capacity. In the case of 1%-E the pH of meatballs was significantly lower compared to the control sample (P = 0.0132) on the 5-day. The lowest cooking loss was achieved when the meatballs contained mainly fibre-rich 2%-R. The UHPLC method detected 184 metabolites, including strong antioxidants, such as chlorogenic acids, 3′,4′-methylenedioxy-5,7-dimethylepicatechin, hyperin, isoquercitrin. The 1%-E was particularly effective against the development of unpleasant off-flavours caused by carbonyl compounds. Consistently, the decrease in lipid oxidation, indicated by reduced 7-dodecenal and 2,4-heptadienal contents, has been observed following the addition of rowanberry extract to meatballs. Metabolomics coupled with conventional quality evaluations provided a deeper understanding of the potential utilization and valorisation of different rowanberry pomace extracts as meat ingredients.

Virgin olive oil (OO) can be classified into three different categories: extra virgin, virgin and lampante. The official method for this classification, based on physicochemical analysis and sensory tasting, is considered useful and effective, although it is a costly and time-consuming process. The aim of this study was to assess the potential of some analytical techniques for classifying and predicting different OO categories to support official methods and to provide olive oil companies with a rapid tool to assess product quality. Thus, mid and near infrared spectroscopies (MIR and NIR) have been compared by using different instruments and with head-space gas chromatography coupled to an ion mobility spectrometer (HS-GC-IMS). High classification success rates in validation models were obtained using IR spectrometers (>70% and > 80% in average for ternary and binary classifications, respectively), although HS-GC-IMS showed greater classification potential (>85% and > 90%).

Water deficit (WD) irrigation techniques to improve water use efficiency have been rapidly developed. However, the effect of WD irrigation on tomato quality has not been sufficiently studied. Here, we investigated the effects of varying water irrigation levels [T1–T4: 80%, 65%, 55%, and 45% of maximum field moisture capacity (FMC)] and full irrigation (CK: 90% of maximum FMC) on tomato fruits from the mature-green to red-ripening stages, to compare the nutritional and flavour qualities of the resulting tomatoes. The proline, aspartic, malic, citric, and ascorbic acid contents increased, phenylalanine and glutamic acid contents decreased, and the total amino and organic acid contents increased by 18.91% and 26.12%, respectively, in T2-treated fruits. Furthermore, the T2-treated fruits exhibited higher K and P contents alongside improved characteristic aromas. These findings provide novel insights for further improvements in tomato quality while also developing water-saving irrigation techniques.

Acoustic system and machine vision were used to evaluate the effects of different harvest dates on the quality and sensory attributes of exotic apple varieties of North Western Himalayan. Gala Redlum (V1) was harvested at 110 (H1), 120 (H2) and 130 (H3) Days from Full Bloom (DFFB); Red Velox (V2) and Super Chief (V3) were harvested at 130 (H1), 140 (H2) and 150 (H3) DFFB. Highest acoustic coefficient (21.13) and firmness (20.72 lbs) recorded at first harvest date (H1) decreased significantly (p ≤0.05) (19.86 to 17.90 lbs) at second harvest (H2) and (17.77 to 16.80 lbs) at third harvest date. Highest starch iodine rating (3.72); anthocyanin content (24.81 mg/100 g); total soluble solids (12.10 %); total sugars (8.75 %) were recorded at H3 in all the varieties. For Gala Redlum (V1) 130 DFFB and for Red Velox (V2) and Super Chief (V3) 150 DFFB were predicted as suitable harvesting dates for table consumption.